Cas no 483-63-6 (Crotamiton)

Crotamiton is a synthetic chemical compound primarily used as a scabicidal and antipruritic agent. Its mechanism of action involves direct toxicity to Sarcoptes scabiei mites, making it effective in treating scabies infestations. Additionally, crotamiton exhibits soothing properties for pruritus associated with various dermatological conditions. The compound is formulated as a topical lotion or cream, ensuring targeted application with minimal systemic absorption. Its favorable safety profile allows for use in both adults and pediatric populations, though caution is advised in cases of hypersensitivity or broken skin. Crotamiton’s dual action as an acaricide and anti-itch agent underscores its utility in managing parasitic and inflammatory skin disorders.

Crotamiton structure

Product Name:Crotamiton

CAS No:483-63-6

MF:C₁₃H₁₇NO

MW:203.280183553696

MDL:MFCD00026989

CID:37689

PubChem ID:688020

Update Time:2025-10-30

Crotamiton Chemical and Physical Properties

Names and Identifiers

- Crotamiton
- BUT-2-ENOIC ACID ETHYL-2-TOLYLAMIDE
- CROTAMITONUM
- CROTONYL N-ETHYL-O-TOLUIDINE
- N-ETHYL-2-CROTONYL METHYL ANILINE
- n-ethyl-n-(2-methylphenyl)-butenamide
- N-ETHYL-O-CROTONOTOLUIDE
- N-ETHYL-O-CROTONOTOLUIDIDE
- N-ETHYL-O-CROTONOTOLUIDINE
- (2E)-N-Ethyl-N-(2-methylphenyl)-2-butenamide
- 2-Butenamide, N-ethyl-N-(2-methylphenyl)-component of Eurax
- Crotalgin
- Crotamitex
- Eurasil
- Eurax
- Euraxil
- n-ethyl-n-(2-methylphenyl)-2-butenamid
- N-Ethyl-o-Crotonotoluidine (Crotamiton)
- Acetylcholine chloride
- (2E)-N-ethyl-N-(2-methylphenyl)but-2-enamide
- N-ethylcrotono-o-toluidide
- N-Ethyl-o-crotonotoluidide,Crotamiton
- N-Ethyl-N-(2-methylphenyl)-2-butenamide
- N-ethyl-N-(o-tolyl)but-2-enamide
- GTPL11165
- HMS2097P04
- Tox21_110446
- Crotamiton (JAN/USP/INN)
- Bestloid
- N-Crotonyl-N-ethyl-o-toluidine
- HY-B1177
- Crotamitonum [INN-Latin]
- SR-01000759366-6
- BPBio1_001038
- trans-N-Ethyl-N-(o-tolyl)-2-butenamide
- HMS3714P04
- G 7857
- SBI-0206763.P001
- 2EEH27851Y
- BRD-K57179821-001-05-5
- Crotan
- BRN 3275497
- CS-4730
- MLS002222307
- A827519
- NSC-78382
- DTXCID4020664
- Prestwick3_000951
- NCGC00094571-04
- SCHEMBL32934
- Crotamitone
- Tox21_300804
- Crotamiton, United States Pharmacopeia (USP) Reference Standard
- BSPBio_000942
- Crotamiton, (E)-
- EPA Pesticide Chemical Code 055701
- SPECTRUM1505271
- 2-Butenamide, N-ethyl-N-(2-methylphenyl)-, (E)-
- D01381
- NSC758951
- 2-Butenamide, N-ethyl-N-(2-methylphenyl)-, (2E)-
- UNII-2EEH27851Y
- NSC-758951
- s1711
- AS-11641
- Pharmakon1600-01505271
- UNII-D6S4O4XD0H
- Crotamiton, European Pharmacopoeia (EP) Reference Standard
- NSC 758951
- 124236-29-9
- EINECS 207-596-3
- D70888
- HMS2051E10
- BCP13315
- CHEMBL1200709
- AB00513973_10
- BRD-K57179821-001-08-9
- N-Ethyl-o-crotonotoluidide; Crotamitone; Crotalgin; Eurasil; Euraxil
- InChI=1/C13H17NO/c1-4-8-13(15)14(5-2)12-10-7-6-9-11(12)3/h4,6-10H,5H2,1-3H3/b8-4
- NCGC00094571-03
- component of Eurax (Salt/Mix)
- CCG-39402
- MLS001424003
- SR-01000759366-4
- o-CROTONOTOLUIDIDE, N-ETHYL-
- BRD-K13240564-001-01-8
- Crotonyl-N-ethyl-o-toluidine
- MLS000759489
- AB00513973-09
- NCGC00254708-01
- Caswell No. 431B
- Q2439845
- AKOS015892746
- HMS1570P04
- NCGC00094571-05
- HMS2234E16
- N-Ethyl-ortho-crotonotoluidide
- DTXSID101256463
- D6S4O4XD0H
- 2-Butenamide, N-ethyl-N-(2-methylphenyl)-
- NCGC00016462-01
- HMS2093O12
- NC00107
- Tox21_110446_1
- AB00513973
- NS00010892
- (E)-N-ethyl-N-(2-methylphenyl)but-2-enamide
- E0814
- Q-200893
- AI3-17732
- Eurax (TN)
- N-Ethyl-o-crotonotoluidide, 97%
- NSC78382
- N-Ethyl-N-(2-methylphenyl)-2-butenamide #
- NCGC00094571-08
- SMR000059145
- EN300-23049066
- BSPBio_002722
- (E)-crotamiton
- HMS1922P21
- NCGC00094571-01
- Prestwick2_000951
- (E)-N-Ethyl-N-(o-tolyl)but-2-enamide
- (E)-N-ethyl-N-o-tolylbut-2-enamide
- 483-63-6
- NCGC00094571-02
- MLS002695895
- trans-Crotamiton
- MFCD00026989
- SR-01000759366
- CAS-483-63-6
- Crotamiton, British Pharmacopoeia (BP) Reference Standard
- HMS2090A10
- Veteusan
- 3-12-00-01856 (Beilstein Handbook Reference)
- Crotamiton [USP:INN:BAN:JAN]
- N-ethyl-N-(2-methylphenyl)but-2-enamide
- 97%,predominantly trans
- BRD-K57179821-001-15-4
- FC20588
- FE61444
- trans-Crotalgin;trans-Crotamitex;N-Ethyl-o-crotonotoluidide
- HY-B1177R
- Crotamiton (Standard)
- MDL： MFCD00026989
- Inchi： 1S/C13H17NO/c1-4-8-13(15)14(5-2)12-10-7-6-9-11(12)3/h4,6-10H,5H2,1-3H3/b8-4+
- InChI Key： DNTGGZPQPQTDQF-XBXARRHUSA-N
- SMILES： O=C(/C=C/C)N(CC)C1C=CC=CC=1C

Computed Properties

Exact Mass: 203.13100
Monoisotopic Mass: 203.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.3Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.8

Experimental Properties

Color/Form: Not determined
Density: 0.987 g/mL at 25 °C(lit.)
Melting Point: 25°C
Boiling Point: 153-155 °C/13 mmHg(lit.)
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Refractive Index: n20/D 1.54(lit.)
Solubility: ethanol: soluble
Water Partition Coefficient: Soluble in water (1:500), alcohol, methanol, ether, and ethanol.
PSA: 20.31000
LogP: 2.92400
Solubility: Not determined
Merck: 13,2622

Crotamiton Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302,H315,H317,H319
Warning Statement： P280,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/38-43
Safety Instruction： S26-S36
RTECS：GQ7000000
Hazardous Material Identification：
Storage Condition：Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R22

Crotamiton Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B1177-10mM*1mLinDMSO	Crotamiton	483-63-6	98.32%	10mM*1mLinDMSO	￥550	2022-05-18
MedChemExpress	HY-B1177-500mg	Crotamiton	483-63-6	96.79%	500mg	￥500	2025-04-16
DC Chemicals	DC8963-1 g	Crotamiton	483-63-6	>98%	1g	$300.0	2022-02-28
S e l l e c k ZHONG GUO	S1711-25uL	Crotamiton	483-63-6	99.23%	25ul	¥794.79	2023-09-16
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T0376-500 mg	Crotamiton	483-63-6	93.35%	500MG	￥480.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T0376-1 mL * 10 mM (in DMSO)	Crotamiton	483-63-6	93.35%	1 mL * 10 mM (in DMSO)	￥148.00	2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R015188-25g	Crotamiton	483-63-6	95%	25g	￥104	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R015188-5g	Crotamiton	483-63-6	95%	5g	￥41	2024-05-23
ChemScence	CS-4730-500mg	Crotamiton	483-63-6	98.32%	500mg	$50.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N78320-25g	Crotamiton	483-63-6		25g	¥196.0	2021-09-08

Crotamiton Suppliers

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(CAS:483-63-6)Crotamiton

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Quantity:25KG

Purity:98%standard

Pricing Information Last Updated:Wednesday, 30 July 2025 14:20

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Crotamiton Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

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2. Evaluation of the photolysis of pharmaceuticals within a river by 2 year field observations and toxicity changes by sunlight

Seiya Hanamoto,Tsukasa Kawakami,Norihide Nakada,Naoyuki Yamashita,Hiroaki Tanaka Environ. Sci.: Processes Impacts 2014 16 2796
3. In silico screening of drug candidates for thermoresponsive liposome formulations

Martin Balouch,Martin ?rejber,Marek ?oltys,Petra Janská,Franti?ek ?těpánek,Karel Berka Mol. Syst. Des. Eng. 2021 6 368
4. In silico screening of drug candidates for thermoresponsive liposome formulations

Martin Balouch,Martin ?rejber,Marek ?oltys,Petra Janská,Franti?ek ?těpánek,Karel Berka Mol. Syst. Des. Eng. 2021 6 368
5. A computer search system for the identification of drugs using a combination of thin-layer chromatographic, gas-liquid chromatographic and ultraviolet spectroscopic data

Richard Gill,Brian Law,Colin Brown,Anthony C. Moffat Analyst 1985 110 1059

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(CAS:483-63-6)Crotamiton

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Quantity:25KG

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